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Compound of Interest

Compound Name: Squalamine Lactate

Cat. No.: B15565388 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

investigational compounds like Squalamine Lactate is paramount for laboratory safety and

experimental integrity. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe and effective use of

this novel aminosterol. By adhering to these procedural, step-by-step guidelines, you can

minimize exposure risks and maintain a secure research environment.

Essential Safety and Personal Protective Equipment
(PPE)
While a Safety Data Sheet (SDS) for Squalamine Lactate may indicate it is not classified as a

hazardous substance, it is imperative to handle all investigational drugs with a high degree of

caution. A multi-layered approach to PPE is crucial to prevent skin and eye contact, as well as

inhalation.

Recommended Personal Protective Equipment (PPE)
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Body Part
Personal Protective
Equipment

Specifications and
Rationale

Hands Double nitrile gloves

Provides robust protection

against chemical permeation.

Regularly inspect for tears or

holes before use.

Eyes
Safety glasses with side

shields or safety goggles

Protects against splashes and

airborne particles.

Face Face shield

To be used in conjunction with

safety glasses or goggles,

especially when there is a

significant risk of splashing.

Body
Laboratory coat or disposable

gown

A standard lab coat is required

to protect against skin contact.

For procedures with a higher

risk of contamination, a

disposable gown is

recommended.

Respiratory
NIOSH-approved respirator

(e.g., N95)

Required when handling the

powder outside of a certified

chemical fume hood or if dust

generation is likely. The type of

respirator should be selected

based on a formal risk

assessment.

Physicochemical Properties of Squalamine Lactate
A clear understanding of the physicochemical properties of Squalamine Lactate is

fundamental for its appropriate handling, storage, and use in experimental settings.
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Property Value Source

Molecular Formula C₃₇H₇₃N₃O₉S [1][2]

Molecular Weight 736.1 g/mol [1][2]

Appearance Lyophilized powder [3]

Purity
>97% (for research-grade

material)
[3]

Water Solubility (Predicted) 0.000169 mg/mL [2]

logP (Predicted) 2.48 - 3.24 [2]

pKa (Strongest Acidic)

(Predicted)
-1.3 [2]

pKa (Strongest Basic)

(Predicted)
10.89 [2]

Solubility in DMSO ≥ 36.66 mg/mL (51.06 mM) [4][5]

Operational Plan: Step-by-Step Handling and
Disposal
Adherence to the following procedural steps is essential for the safe handling and disposal of

Squalamine Lactate.

Handling Squalamine Lactate Powder
Preparation and Engineering Controls:

All manipulations of powdered Squalamine Lactate should be conducted within a certified

chemical fume hood or a powder containment hood to minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible.

Weighing and Reconstitution:

Use a dedicated set of weighing tools (e.g., spatula, weigh paper).
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Clean the tools thoroughly after each use.

When preparing solutions, do so within the chemical fume hood.

In Case of a Spill
Immediate and appropriate response to a chemical spill is critical to mitigate risks.
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Workflow for Chemical Spill Response

Immediate Actions

Spill Containment & Cleanup

Waste Disposal

Evacuate Immediate Area

Alert Others & PI

Assess Spill Severity

Don Appropriate PPE
(Gloves, Gown, Respirator)

If spill is manageable

Contain the Spill
(Absorbent Pads)

Absorb the Material

Decontaminate the Area
(e.g., 70% Ethanol)

Thoroughly Clean with
Soap and Water

Collect Contaminated Materials

Label as 'Hazardous Waste:
Squalamine Lactate'

Dispose via Institutional EHS

Click to download full resolution via product page

Workflow for handling a chemical spill.
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Disposal Plan
All waste contaminated with Squalamine Lactate should be treated as hazardous chemical

waste.

Segregation: Segregate Squalamine Lactate waste from general laboratory waste. This

includes contaminated gloves, pipette tips, tubes, and absorbent materials.

Containment:

Solid Waste: Collect all contaminated solid waste in a designated, clearly labeled, leak-

proof hazardous waste container.

Liquid Waste: Collect liquid waste containing Squalamine Lactate in a separate, sealed,

and clearly labeled hazardous waste container.

Labeling: Label all waste containers with "Hazardous Waste," the name "Squalamine
Lactate," and the date of accumulation.

Final Disposal: Arrange for disposal through your institution's Environmental Health and

Safety (EHS) office, following all local, state, and federal regulations for hazardous chemical

waste.

Experimental Protocols
Detailed methodologies are crucial for the reproducibility of experimental results. Below are

representative protocols for key assays relevant to the known biological activities of

Squalamine Lactate.

In Vitro Anti-Angiogenesis: Human Umbilical Vein
Endothelial Cell (HUVEC) Tube Formation Assay
This assay assesses the ability of endothelial cells to form capillary-like structures in vitro, a

key step in angiogenesis.

Preparation of HUVECs:

Culture HUVECs in Endothelial Cell Growth Medium until they are 80-90% confluent.[6][7]
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Prior to the assay, serum-starve the HUVECs for 3-6 hours.[8]

Coating of 96-Well Plate:

Thaw growth factor-reduced Matrigel at 4°C overnight.[6][8]

Pre-chill a 96-well plate and pipette tips at -20°C.[6][8]

Add 50 µL of Matrigel to each well of the pre-chilled plate on ice, ensuring the entire

surface is covered.[6][8]

Allow the gel to polymerize at 37°C for at least 30 minutes.[6]

Cell Seeding and Treatment:

Trypsinize and resuspend the serum-starved HUVECs in a medium containing the desired

concentration of Squalamine Lactate or vehicle control.

Seed the HUVECs onto the polymerized Matrigel at a density of 1-2 x 10⁴ cells per well.

Incubate at 37°C in a 5% CO₂ incubator for 4-18 hours.[8]

Quantification:

Visualize the tube formation using a light microscope.

Capture images and quantify the extent of tube formation by measuring parameters such

as the number of branch points, total tube length, or the number of loops, often using

imaging software.[8]

In Vivo Anti-Angiogenesis: Chick Chorioallantoic
Membrane (CAM) Assay
The CAM assay is a widely used in vivo model to study angiogenesis and the effects of anti-

angiogenic compounds.

Egg Incubation:
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Incubate fertilized chicken eggs at 37°C with 40-60% humidity for 3 days.[9]

Windowing the Egg:

On embryonic day 3, create a small window in the eggshell to expose the CAM.[9]

Seal the window with sterile tape and return the egg to the incubator.

Application of Squalamine Lactate:

On embryonic day 7 or 8, place a sterile, inert carrier (e.g., a small filter paper disc or a

coverslip) soaked with the desired concentration of Squalamine Lactate or vehicle control

onto the CAM.[10][11][12]

Incubation and Observation:

Return the egg to the incubator for another 2-3 days.

Observe and photograph the area around the carrier daily to monitor blood vessel growth.

Quantification:

On the final day, excise the CAM and quantify the degree of angiogenesis by counting the

number of blood vessel branch points within a defined area around the carrier.[11][12]

In Vitro Antimicrobial Susceptibility Testing: Broth
Microdilution Method
This method is used to determine the Minimum Inhibitory Concentration (MIC) of an

antimicrobial agent.[13]

Preparation of Bacterial Inoculum:

Grow the bacterial strain of interest in an appropriate broth medium to a standardized

turbidity (e.g., 0.5 McFarland standard).

Serial Dilution of Squalamine Lactate:
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In a 96-well microtiter plate, perform a two-fold serial dilution of Squalamine Lactate in

cation-adjusted Mueller-Hinton broth.

Inoculation:

Add the standardized bacterial inoculum to each well of the microtiter plate.

Include a positive control (bacteria with no drug) and a negative control (broth only).

Incubation:

Incubate the plate at 37°C for 18-24 hours.

Determination of MIC:

The MIC is the lowest concentration of Squalamine Lactate that completely inhibits

visible bacterial growth.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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